Cas no 2171653-58-8 (5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane)

• Product Name: 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane
• CAS No: 2171653-58-8
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6585654
• PubChem ID: 165840835
• Update Time: 2025-10-31

5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane
• EN300-1641260
• 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro[5.5]undecane
• 2171653-58-8

• Inchi： 1S/C14H25NO2/c1-2-4-12(3-1)11-13-14(17-10-7-15-13)5-8-16-9-6-14/h12-13,15H,1-11H2
• InChI Key： KMWQHRVCFCZRBL-UHFFFAOYSA-N
• SMILES： O1CCNC(CC2CCCC2)C21CCOCC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane

Professional Introduction to Compound with CAS No. 2171653-58-8 and Product Name: 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane

The compound identified by the CAS number 2171653-58-8 and the product name 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The intricate architecture of this molecule, characterized by a spirocyclic core and functionalized oxygen and nitrogen atoms, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward spirocyclic compounds, owing to their distinct physicochemical properties and biological activities. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity in drug-receptor interactions. The presence of both oxygen and nitrogen heteroatoms in 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane adds an additional layer of complexity, making it a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural similarity to several known bioactive molecules. The spirocyclic framework mimics natural product scaffolds that have demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Researchers have been particularly intrigued by the potential of such structures to modulate enzyme activity and receptor binding. The cyclopentylmethyl substituent further enhances the compound's complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in developing next-generation drugs. For instance, modifications of spirocyclic cores have led to the discovery of potent inhibitors targeting kinases and other enzymes involved in disease pathways. The oxygenated and nitrogenated rings in 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane are particularly noteworthy, as they can participate in hydrogen bonding networks with biological targets, improving drug-receptor affinity. This feature makes the compound an attractive starting point for structure-based drug design.

The synthesis of 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane presents a fascinating challenge for synthetic chemists. The spiro linkage between the azacyclohexane and cyclohexene moieties requires precise control over reaction conditions to ensure high yield and purity. Advances in organometallic chemistry and catalytic methods have made it possible to construct such complex frameworks with increasing efficiency. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

The pharmacological potential of 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane has been explored through various computational and experimental approaches. Molecular modeling studies have suggested that this compound can interact with a range of biological targets, including protein kinases and transcription factors. These interactions may lead to therapeutic effects in conditions such as cancer, inflammation, and neurological disorders. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable solubility and metabolic stability, suggesting its potential for further development into an oral therapeutic.

One particularly exciting application area is the use of spirocyclic compounds as scaffolds for developing small-molecule probes for biochemical assays. These probes can help researchers understand enzyme mechanisms and identify new drug targets more efficiently. The unique structural features of 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane, including its rigid core and multiple functional groups, make it an excellent candidate for such applications.

In conclusion,2171653-58-8 is not just another chemical entity but a beacon of innovation in medicinal chemistry. Its complex structure offers numerous opportunities for further research into drug discovery and molecular interactions. As our understanding of biological systems continues to grow,spirocyclic compounds like 5-(cyclopentylmethyl)-1,9-dioxa-4-azaspiro5.5undecane will undoubtedly play a pivotal role in shaping the future of therapeutic interventions.